Cas no 2138099-50-8 (1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane)

• Product Name: 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane
• CAS No: 2138099-50-8
• MF: C₁₃H₂₃IO
• MW: 322.225596666336
• CID: 6035048
• PubChem ID: 165485626
• Update Time: 2025-06-13

1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane
• 2138099-50-8
• EN300-1136549

• Inchi： 1S/C13H23IO/c14-11-13(8-2-1-3-9-13)15-10-4-5-12-6-7-12/h12H,1-11H2
• InChI Key： OBONQQYIBNQUJN-UHFFFAOYSA-N
• SMILES： ICC1(CCCCC1)OCCCC1CC1

Computed Properties

• Exact Mass: 322.07936g/mol
• Monoisotopic Mass: 322.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane

Comprehensive Overview of 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane (CAS No. 2138099-50-8)

1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane (CAS No. 2138099-50-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This cyclohexane derivative features a cyclopropylpropoxy group and an iodomethyl substituent, making it a versatile intermediate for synthetic chemistry. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The compound's molecular structure, characterized by the cyclohexane ring and the iodomethyl functional group, offers intriguing reactivity patterns. This has led to its use in cross-coupling reactions, a hot topic in modern organic synthesis. With the growing demand for highly functionalized cyclohexane derivatives, 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane has become a subject of interest in academic and industrial laboratories alike. Its potential role in creating bioactive molecules aligns with current trends in personalized medicine and targeted drug delivery systems.

In the context of green chemistry, 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane presents both challenges and opportunities. The presence of the iodomethyl group makes it a valuable precursor for environmentally friendly transformations, such as atom-economical reactions. This aspect resonates with the pharmaceutical industry's push toward sustainable manufacturing processes, a frequently searched topic in AI-driven chemical research platforms. Moreover, the compound's cyclopropylpropoxy moiety contributes to its lipophilicity, a property highly sought after in the design of blood-brain barrier penetrant molecules.

The synthesis and characterization of 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane have been subjects of numerous optimization studies. Recent publications highlight improved synthetic routes that enhance yield and purity while reducing environmental impact. These advancements address common search queries about efficient synthesis of functionalized cyclohexanes and iodomethyl-containing intermediates. The compound's stability profile and handling considerations are also frequently discussed in professional forums, reflecting the practical concerns of laboratory chemists.

From an analytical perspective, 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane presents interesting challenges for structural elucidation. The combination of cyclohexane ring dynamics with the iodomethyl group's spectroscopic signature makes it a compelling case study for advanced NMR techniques. This aligns with current interests in structural characterization of complex molecules, a trending topic in analytical chemistry circles. The compound's potential as a molecular probe in biophysical studies further enhances its relevance to contemporary research.

Looking forward, the applications of 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane may expand into materials science. Its unique combination of structural features suggests potential utility in the development of specialty polymers or liquid crystal materials, areas that consistently rank high in search engine queries related to advanced materials. The cyclopropylpropoxy group's conformational constraints could impart interesting mechanical properties to polymeric systems, while the iodomethyl functionality offers sites for further modification.

In conclusion, 1-(3-cyclopropylpropoxy)-1-(iodomethyl)cyclohexane (CAS No. 2138099-50-8) represents a fascinating case study at the intersection of organic chemistry and applied research. Its structural complexity and functional group diversity make it a valuable building block for numerous applications, from pharmaceutical development to advanced materials. As research continues to uncover new facets of this compound's chemistry, it is likely to remain a subject of significant interest in both academic and industrial settings, addressing many of the pressing questions in modern chemical sciences.